2-[[2-(Ethoxymethyl)phenyl]methylcarbamoyl]cyclopropane-1-carboxylic acid

• IUPAC Name: 2-[[2-(ethoxymethyl)phenyl]methylcarbamoyl]cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C15H19NO4/c1-2-20-9-11-6-4-3-5-10(11)8-16-14(17)12-7-13(12)15(18)19/h3-6,12-13H,2,7-9H2,1H3,(H,16,17)(H,18,19)
• InChI Key: FWHDVZNWNQGYBJ-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=CC=CC=C1CNC(=O)C2CC2C(=O)O
• Molecular Formula: C15H19NO4
• Molecular Weight: 277.31 g/mol

Description

2-[[2-(Ethoxymethyl)phenyl]methylcarbamoyl]cyclopropane-1-carboxylic acid is a chemical compound that belongs to the class of carbamate derivatives. It is a white crystalline powder that is soluble in water and organic solvents. This compound has been extensively studied for its potential applications in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of 2-[[2-(Ethoxymethyl)phenyl]methylcarbamoyl]cyclopropane-1-carboxylic acid is not fully understood. However, it is believed to act by inhibiting certain enzymes or proteins in the body. This compound has been shown to have potent inhibitory activity against certain enzymes involved in the biosynthesis of important biomolecules.
Biochemical and Physiological Effects:
2-[[2-(Ethoxymethyl)phenyl]methylcarbamoyl]cyclopropane-1-carboxylic acid has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells and has potential anti-inflammatory properties. This compound has also been shown to have neuroprotective effects and may be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[[2-(Ethoxymethyl)phenyl]methylcarbamoyl]cyclopropane-1-carboxylic acid in lab experiments include its high potency and selectivity. This compound has been shown to have a low toxicity profile and is relatively easy to synthesize. However, the limitations of using this compound in lab experiments include its limited solubility in certain solvents and its potential instability under certain conditions.

Future Directions

There are several future directions for the study of 2-[[2-(Ethoxymethyl)phenyl]methylcarbamoyl]cyclopropane-1-carboxylic acid. One possible direction is the development of new drugs and therapeutic agents based on this compound. Another direction is the study of the mechanism of action of this compound and its potential use in the treatment of various diseases. Further research is also needed to explore the potential applications of this compound in other areas such as materials science and catalysis.

Synthesis Methods

The synthesis of 2-[[2-(Ethoxymethyl)phenyl]methylcarbamoyl]cyclopropane-1-carboxylic acid involves the reaction of 2-(ethoxymethyl)phenyl isocyanate with cyclopropanecarboxylic acid. The reaction is carried out in the presence of a suitable solvent and a catalyst. The resulting product is then purified using standard techniques such as recrystallization or chromatography.

Scientific Research Applications

2-[[2-(Ethoxymethyl)phenyl]methylcarbamoyl]cyclopropane-1-carboxylic acid has been used in various scientific research applications. It has been studied for its potential use as a building block for the synthesis of other compounds. This compound has also been used in the development of new drugs and therapeutic agents.